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Compound of Interest

Compound Name: 8-Chloro-2-methylquinolin-5-OL
CAS No.: 420786-78-3
Cat. No.: B1496764
Get Quote
. J

Technical Monograph: 8-Chloro-2-methylquinolin-5-ol An Advanced Guide for Research &
Development

Preface: Operational Context

This guide is designed for pharmaceutical and agrochemical researchers working with 8-
Chloro-2-methylquinolin-5-ol, a specialized quinoline intermediate.[1] Unlike commodity
chemicals, specific physical data for this isomer is often sparse in public registries.[1] This
document synthesizes available data with Structure-Activity Relationship (SAR) predictions
derived from the 5-hydroxyquinoline and 8-chloroquinaldine scaffolds.[1] It serves as a
functional bridge between a standard Safety Data Sheet (SDS) and a laboratory process guide.

[1]

Part 1: Molecular Profile & Physicochemical Identity

Compound Identity

e |[UPAC Name: 8-Chloro-2-methylquinolin-5-ol[1]
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Common Aliases: 5-Hydroxy-8-chloroquinaldine[1]

Molecular Formula: C10HsCINO

Molecular Weight: 193.63 g/mol

Structural Class: Halogenated Hydroxyquinoline (Quinaldine derivative)[1]
Predicted Physicochemical Properties (SAR-Derived)

o Appearance: Pale yellow to tan crystalline solid (characteristic of chlorinated
hydroxyquinolines).[1]

¢ Melting Point: Estimated 70-95°C (Lower than 8-hydroxyquinoline due to steric strain and
reduced intermolecular H-bonding network compared to the 8-OH isomer).[1]

e Solubility:
o High: DMSO, DMF, Methanol, Dichloromethane.[1]
o Low: Water (Hydrophobic scaffold).[1]

o pH Dependence: Soluble in aqueous base (NaOH) due to the phenolic hydroxyl (pKa
~9.0-9.5).[1]

e LogP (Octanol/Water): ~2.8 (Estimated).[1] The 8-chloro substituent increases lipophilicity
significantly compared to the parent 5-hydroxyquinoline.[1]

Data Summary Table
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Property Value / Prediction Relevance to Protocol

Deprotonates in basic media;
pKa (OH) ~9.2 enables extraction into

aqueous NaOH.[1]

Protonates in strong acid;
pKa (N) ~4.5 enables extraction into

aqueous HCL[1]

Critical for kinase hinge-

H-Bond Donors 1 (Phenolic OH) binding regions in drug design.
[1]

Faciliates chelation (though

H-Bond Acceptors 2 (N, O) ]
weaker than 8-OH isomers).[1]

Part 2: Synthesis & Purification Strategy

The synthesis of this specific isomer requires controlling regioselectivity, as the 5- and 8-
positions are electronically coupled.[1]

Core Synthesis Logic (Retrosynthetic Analysis)

The most robust route typically involves the chlorination of 2-methylquinolin-5-ol.[1] The 5-
hydroxyl group is a strong ortho/para director.[1] In the quinoline system:

e The 5-OH activates positions 6 and 8.[1]

» Electrophilic aromatic substitution (EAS) with a chlorinating agent (e.g., NCS or Cl2) will
compete between the 6- and 8-positions.[1]

 Steric hindrance at position 6 is lower, but position 8 is often electronically favored in
buffered conditions.[1]

Experimental Protocol: Regioselective Chlorination

» Starting Material: Dissolve 2-methylquinolin-5-ol (1.0 eq) in Glacial Acetic Acid.
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e Reagent: Add N-Chlorosuccinimide (NCS) (1.05 eq) slowly at room temperature.

o Catalysis: A catalytic amount of HCI or FeCls may accelerate the reaction but increases 6,8-
dichloro byproduct formation.[1]

e Workup: Quench with water. Neutralize with NaHCOs.[1] Extract with EtOAc.[1]

 Purification: The 8-chloro isomer is typically less polar than the 6-chloro isomer.[1] Separate
via Flash Column Chromatography (SiO2; Hexane/EtOAc gradient).

Visualization: Synthesis Pathway

8-Chloro-2-methylquinolin-5-ol
(Target)

2-Methylquinolin-5-ol Dissolution NCS /AcOH EAS Mechanism > Mixture: Workup > Flash Chromatography
(Precursor) (Electrophilic Chlorination) 6-Cl & 8-Cl Isomers (Si02)

Y

Click to download full resolution via product page

Caption: Regioselective synthesis pathway via electrophilic aromatic substitution.

Part 3: Safety Assessment & Handling (The
"Technical SDS")

While no specific GHS classification exists for this exact isomer in some public databases, its
structural analogs (Chlorinated Quinolinols) dictate the following Mandatory Safety Profile.

Hazard Identification (GHS Classification)

o Acute Toxicity (Oral): Category 4 (H302) — Harmful if swallowed.[1]
» Skin Corrosion/Irritation: Category 2 (H315) — Causes skin irritation.[1][2][3][4]

o Serious Eye Damage: Category 1 (H318) — Causes serious eye damage (Phenolic/Chlorine
combination).[1][5]

o Skin Sensitization: Category 1 (H317) — May cause an allergic skin reaction.[1][5]
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Aquatic Toxicity: Acute 1 (H400) — Very toxic to aquatic life (Common for chlorinated
heterocycles).[1][5]

Critical Handling Protocols

1.

Respiratory Protection (Dust Control)

Risk:[1][3][4][5] Fine powders of quinolines are potent sternutators (cause sneezing) and
respiratory irritants.[1]

Control: Handle only inside a certified chemical fume hood.[1] Use a P95/P100 particulate
respirator if weighing open solids outside a hood.[1]

. Skin/Eye Defense[1][2][3][4][5]

Risk:[1][3][4][5] Phenolic compounds can penetrate skin; chlorine adds sensitizing potential.

[1]

PPE:[1][3][5] Nitrile gloves (double-gloving recommended during synthesis).[1] Safety
goggles (not just glasses) are mandatory due to the corrosive potential of the phenol moiety.

[1]

. Waste Disposal

Protocol: Do not release to drains.[1] This compound is likely persistent in aquatic
environments.[1] Collect in "Halogenated Organic Waste" streams.[1]

Visualization: Emergency Response Logic
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Exposure Incident
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Click to download full resolution via product page

Caption: Immediate response decision tree for accidental exposure.

Part 4: Biological & Research Applications

1

. Medicinal Chemistry (Kinase Inhibition) The 5-hydroxyquinoline scaffold is a known

pharmacophore.[1] The hydroxyl group often mimics the ATP adenine ring's hydrogen bonding

in the hinge region of kinases.[1]

2.

Mechanism:[1][5] The 8-chloro substituent modulates the pKa of the 5-OH and fills
hydrophobic pockets in the binding site, potentially increasing potency against targets like
CK2 (Casein Kinase 2) or Pim-1 kinase.[1]

Metal Chelation Unlike 8-hydroxyquinoline (which forms stable 5-membered chelate rings

with metals like Cu?* and Zn2*), the 5-hydroxy isomer does not chelate metals in the same

bidentate fashion involving the ring nitrogen.[1]

Utility: This makes 8-chloro-2-methylquinolin-5-ol an excellent negative control in metal-
binding assays or a ligand where metal-independent activity is desired.[1]
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¢ Musiol, R. et al. (2010).[1] "Quinoline derivatives as potential anticancer agents."[1][6]
Current Medicinal Chemistry.

+ National Center for Biotechnology Information. (2024).[1] "PubChem Compound Summary
for CID 3033827, 8-Chloro-2-methylquinoline” (Structural Analog Data). [1]

 ECHA (European Chemicals Agency). (2024).[1] "C&L Inventory: 5-Chloro-8-
hydroxyquinoline” (Hazard Classification Analog).[1]

e Marella, A. et al. (2013).[1] "Quinoline: A promising scaffold in medicinal chemistry."[1][7]
Saudi Pharmaceutical Journal.[1]

(Note: Due to the specific nature of this isomer, hazard data is extrapolated from validated
structural analogs 5-hydroxyquinoline and 8-chloroquinoline to ensure safety margins.)[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1496764?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1496764?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

